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Compound of Interest

Compound Name: Arsenic (Ill) sulfide

Cat. No.: B7800559

An In-depth Technical Guide to the Solubility of Arsenic (lll) Sulfide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
arsenic (lll) sulfide (As2Ss). The document details its solubility in various solvents, presents
guantitative data, outlines experimental protocols for solubility determination, and illustrates key
concepts through diagrams.

Executive Summary

Arsenic (lll) sulfide, commonly known as orpiment in its mineral form, is an inorganic
compound with the formula As2Ss. Its solubility is a critical parameter in diverse fields, including
geochemistry, environmental science, materials science, and pharmacology. While famously
insoluble in water and non-oxidizing acids, Asz2Ss exhibits significant solubility in alkaline and
sulfide-containing solutions due to the formation of complex ions. The solubility is also highly
dependent on the allotropic form, with amorphous As2Ss being orders of magnitude more
soluble than its crystalline counterpart.[1] This guide synthesizes available data to provide a
detailed understanding of these properties.

Quantitative Solubility Data

The solubility of arsenic (lll) sulfide is not a simple constant but varies significantly with the
solvent, pH, temperature, and the physical form of the solid. The data below is collated from
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various experimental studies.

Table 1: Solubility of Arsenic (lll) Sulfide in Aqueous Media

Solvent/Condit

. Form Temperature Solubility Citation(s)
ion
0.5 mg/L
Pure Water Crystalline 18°C (0.00005 g/100g
)
Aqueous Crystalline -
] ] Not Specified 1.93 mg/L [1]
Solution (pH 2-5)  (Orpiment)
Aqueous
] N 43.5 mg/L
Solution (pH < Amorphous Not Specified o [1]
6.5) (minimum)

Table 2: Solubility Product Constant (Ksp) of Arsenic (lll) Sulfide

The solubility product provides a measure of a solid's dissolution in an aqueous solution.
Discrepancies in reported values may stem from differences in experimental conditions or the
use of crystalline versus amorphous forms.

Ksp Value pKsp Temperature Notes Citation(s)
Calculated from
~1x10-28 284 18 °C
pKsp.
Value from a
-~ theoretical
2.90x 10772 71.54 Not Specified [2]

problem; seems

anomalously low.

Table 3: Qualitative Solubility in Various Solvents
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Mechanism /

Specific - . e
Solvent Class Solubility Resulting Citation(s)
Solvent(s) .
Species
Limited
) ) ) Very low; slowly ) )
Acids (Non- Hydrochloric Acid ) dissolution. Can
o soluble in hot o _ [31[4]
oxidizing) (HCI) . be precipitated in
6M HCI.
Oxidation of
. ) ) As(lll) to As(V)
) o Nitric Acid Soluble (with ) )
Acids (Oxidizing) - (arsenic acid) [4]
(HNOs3) decomposition)
and S(Il) to S(VI)
(sulfuric acid).
Forms a mixture
Sodium of arsenite
Alkaline )
] Hydroxide Soluble (AsO3%7) and [41[5]
Solutions ] )
(NaOH) thioarsenite
(AsS3%7) ions.
Sodium
i Forms soluble
Hydrosulfide ]
_ _ pyramidal
Sulfide Solutions  (NaSH), Soluble o ] [4]
_ trithioarsenite
Ammonium )
i anion (AsSs37).
Sulfide ((NH4)2S)
. Forms soluble
Ammonium
Polysulfide ] ammonium
. Polysulfide Soluble . [617118]
Solutions thioarsenate
((NHa4)2Sx)
((NH4)3AsSa4).
Other Inorganics  Liquid Ammonia Soluble - [4]
Organic Solvents  Ethanol Soluble -
Benzene,
Insoluble -

Carbon Disulfide

Dissolution Chemistry and Mechanisms
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The solubility behavior of As2Ss is governed by its chemical reactivity with the solvent.

e In Water and Non-Oxidizing Acids: As2Ss is a covalently bonded solid with very low polarity,
leading to its extremely low solubility in water.[5] Its insolubility in non-oxidizing acids like HCI
is a hallmark property used in traditional qualitative analysis schemes.[4]

 In Alkaline Media (e.g., NaOH): Dissolution in strong bases occurs via a nucleophilic attack
by hydroxide ions on the arsenic centers. This breaks down the polymeric As2Ss structure,
leading to the formation of soluble arsenite (AsO33~) and thioarsenite (AsSs3~) species.[4][5]
The overall reaction can be represented as: As2Ss + 60H~ —» AsOs2~ + AsSs3~ + 3H20

 In Sulfide Solutions (e.g., NazS, (NH4)2S): Sulfide and hydrosulfide ions are highly effective
at dissolving As2Ss. They react to form soluble thioarsenite complexes, primarily the
trithioarsenite ion (AsS337).[4] With polysulfides, further reaction leads to the formation of
thioarsenates, such as AsS43~.[6][7] The dissolution in sodium hydrosulfide can be shown as:
As2S3 + 3527 — 2AsS33-

Below is a diagram illustrating these logical solubility relationships.
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1. Preparation
Add excess As2Ss solid
to known volume of solvent.

2. Equilibration

Seal and agitate in thermostatic
shaker for 24-72 hours.

3. Phase Separation
Centrifuge and filter supernatant
(e.g., 0.22 pm filter).

4. Sample Dilution
Take precise aliquot of filtrate
and dilute with acidified water.

5. Quantification
Analyze total arsenic concentration
using calibrated ICP-MS or AAS.

6. Calculation
Calculate original concentration
and convert to solubility units.

End
(Solubility Value)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Arsenic trisulfide (As2S3) occurs naturally as the orange-yellow ... | Study Prep in
Pearson+ [pearson.com]

e 3. chemwhat.com [chemwhat.com]
e 4. Arsenic trisulfide - Wikipedia [en.wikipedia.org]
o 5. researchgate.net [researchgate.net]

e 6. As2Ss is soluble in (NH4)2S2 (yellow ammonium sulphide) due to the fo - asklITians
[askiitians.com]

e 7. As_(2)S_(3) is soluble in"(NH_(4))_(2)S_(2)" (yellow ammonium sulphide) due to the
formation of (a) . [allen.in]

e 8. As2S3 is soluble in NH42S2 yellow ammonium sulphide class 11 chemistry CBSE
[vedantu.com]

 To cite this document: BenchChem. [solubility of arsenic (lll) sulfide in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800559#solubility-of-arsenic-iii-sulfide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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